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Introduction: Graves' disease is an autoimmune disorder characterized by the production of

autoantibodies that stimulate the thyroid-stimulating hormone receptor (TSHR), leading to

hyperthyroidism and goiter.[1][2][3] Animal models are indispensable tools for investigating the

pathogenesis of Graves' disease and for the preclinical evaluation of novel therapeutic

strategies.

A common method for inducing Graves' disease in mice involves immunization with the human

TSHR to break immune tolerance and elicit the production of pathogenic TSHR autoantibodies.

[2][4] It is important to note that n-Propylthiouracil (PTU) is an antithyroid drug that induces

hypothyroidism by inhibiting thyroid hormone synthesis.[5][6] Therefore, PTU is not used to

establish a Graves' disease model but rather to create a model of hypothyroidism. This

document provides a detailed protocol for the established method of inducing Graves' disease

through TSHR immunization and, for clarity, also includes a protocol for inducing

hypothyroidism using PTU.

Part 1: Establishing a Mouse Model of Graves'
Disease via TSHR Immunization
This is the standard and accepted method for creating an animal model that mimics the

autoimmune hyperthyroidism seen in Graves' disease.
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Experimental Workflow
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Phase 1: Preparation Phase 2: Immunization Phase 3: Monitoring & Analysis

Select female BALB/c mice
(6-8 weeks old)

Prepare recombinant adenovirus
expressing TSHR A-subunit

(Ad-TSHR289)

Day 0:
Primary intramuscular injection

of Ad-TSHR289

Day 21:
Booster intramuscular injection

of Ad-TSHR289

3 weeks Weekly monitoring:
- Body weight
- Clinical signs

Bi-weekly blood collection:
- Serum T4, T3, TSH levels

- TSHR antibody (TRAb) levels

Week 12:
Terminal sacrifice

Post-mortem analysis:
- Thyroid gland histology

- Spleen analysis (optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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